Cas no 2138244-46-7 (4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole)

• Product Name: 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole
• CAS No: 2138244-46-7
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5978011
• PubChem ID: 165477048
• Update Time: 2025-05-23

4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-765639
• 2138244-46-7
• 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole

• Inchi： 1S/C15H20N4O2/c1-20-14-6-5-11(8-15(14)21-2)13-10-19(18-17-13)9-12-4-3-7-16-12/h5-6,8,10,12,16H,3-4,7,9H2,1-2H3
• InChI Key： HTJDHYAOMJQFAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CN(CC2CCCN2)N=N1)OC

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.2Ų

Additional information on 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole

Introduction to 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole (CAS No. 2138244-46-7) and Its Emerging Applications in Chemical Biology and Medicine

4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole, identified by its CAS number 2138244-46-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tritiazole derivative combines a phenolic moiety with a pyrrolidine substituent, creating a molecule with potential biological activity that warrants in-depth exploration. The compound's unique scaffold positions it as a candidate for further investigation into various therapeutic applications, particularly in the context of drug discovery and development.

The 3,4-dimethoxyphenyl group in the molecular structure is a key feature that influences the compound's interactions with biological targets. This aromatic ring system is known for its ability to engage in hydrophobic and π-stacking interactions, which are critical for the binding affinity of small molecules to proteins. Additionally, the methoxy substituents at the 3 and 4 positions enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability—a desirable trait for orally active drugs. These structural attributes make 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole a promising candidate for further pharmacological evaluation.

The pyrrolidin-2-ylmethyl moiety attached to the triazole ring introduces another layer of complexity to the molecule. Pyrrolidine derivatives are well-documented for their role in medicinal chemistry due to their versatility in modulating biological pathways. The N-methylpyrrolidine group can serve as a pharmacophore, interacting with specific residues in target proteins and influencing receptor binding. This structural feature suggests that 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole may exhibit properties such as enhanced solubility or altered metabolic stability compared to simpler analogs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and potential biological activities. Virtual screening and molecular docking studies have been employed to identify novel drug candidates like 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole based on their structural features. These computational approaches have shown promise in predicting interactions with enzymes and receptors relevant to various diseases. For instance, studies suggest that tritiazole derivatives may interact with kinases and other signaling proteins involved in cancer progression. The presence of both phenolic and pyrrolidine moieties could potentially make this compound a dual-action molecule targeting multiple pathways simultaneously.

In vitro studies have begun to explore the pharmacological profile of 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole. Initial experiments indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator of specific biological processes. The dimethoxyphenyl group appears to play a crucial role in determining binding affinity by facilitating optimal positioning within the active site of target enzymes. Meanwhile, the pyrrolidin-2-ylmethyl substituent contributes to steric complementarity and may enhance binding interactions through hydrogen bonding or hydrophobic effects.

The synthesis of 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole involves multi-step organic reactions that highlight the compound's synthetic complexity. The construction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes—a strategy widely used in medicinal chemistry for constructing heterocyclic scaffolds. Subsequent functionalization with the 3,4-dimethoxyphenyl group and the pyrrolidin-2-ylmethyl side chain requires precise synthetic planning to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

The potential therapeutic applications of 4-(3,4-dimethoxyphenyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole are still under investigation but span several areas of medical interest. Given its structural similarity to known bioactive compounds, this tritiazole derivative may have applications in oncology by inhibiting kinases or other enzymes involved in tumor growth. Additionally, its ability to cross cell membranes suggests potential use in central nervous system disorders, where blood-brain barrier penetration is often a challenge for drug development.

Future research directions include exploring analogs of 4-(3,<0xC2><0xA0>34,<0xC2><0xA04,<0xC2><0xA0>dimethoxyphenyl) -<0xC9><0xA31>((pyrrolidin -<0xE22><0x82><0x972)methyl) -<0xC9><0xA31> 11,*<0xE21>,*<0xE23> -triazole) designed to optimize potency, selectivity, and pharmacokinetic properties.* By modifying substituents such as the *dimethoxyphenyl* group or introducing additional functional groups, researchers aim to enhance binding affinity while minimizing off-target effects.* Structural modifications could also improve solubility or metabolic stability,* making these compounds more suitable for clinical development.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like *this one.* Predictive models can analyze large datasets containing chemical structures, biological activity data, and physicochemical properties*to prioritize compounds for experimental testing.* This approach not only saves time but also increases the likelihood of identifying novel therapeutics with favorable profiles.* As computational power continues to grow,* so too will our ability*to design molecules tailored for specific biological targets.

In conclusion, 44(34 dimethoxy phen yl)11(py r rol id ine*m eth yl)11*** tri az ole (CAS No.* 21382444*46*7) represents an exciting prospect*for further exploration*in chemical biology*and pharmaceutical research.* Its unique structure combining aromatic rings,* heterocyclic moieties,*and functional groups positions it as a versatile scaffold*with potential applications across multiple therapeutic areas.* Ongoing studies aim*to elucidate its mechanism(s)*of action*and optimize its pharmacological properties through both experimental*and computational methods.* As our understanding deepens,* so too will our ability*to harness such compounds*for improving human health.